N-(1,3-benzodioxol-5-ylmethyl)-6-[6-[(4-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-6-[6-[(4-nitrophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]hexanamide
• InChI: InChI=1S/C30H28N4O8S/c35-28(31-15-20-7-10-24-25(12-20)40-17-39-24)4-2-1-3-11-33-29(36)22-13-26-27(42-18-41-26)14-23(22)32-30(33)43-16-19-5-8-21(9-6-19)34(37)38/h5-10,12-14H,1-4,11,15-18H2,(H,31,35)
• InChI Key: MMISGAIHEDHCJN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCCCCN3C(=O)C4=CC5=C(C=C4N=C3SCC6=CC=C(C=C6)[N+](=O)[O-])OCO5
• Molecular Formula: C30H28N4O8S
• Molecular Weight: 604.6 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-6-[6-[(4-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide is a useful research compound. Its molecular formula is C30H28N4O8S and its molecular weight is 604.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Quinazoline and Quinoxaline Derivatives : Research has focused on synthesizing various quinazoline and quinoxaline derivatives due to their potential biological activities. These compounds are analogs of potent antitumor benzo[c]phenanthridine alkaloids, such as nitidine and fagaronine, indicating their significance in medicinal chemistry for anticancer studies (Phillips & Castle, 1980). Additionally, novel formations and syntheses of these compounds highlight their versatility and potential for chemical modifications to enhance their biological activities.

Potential Applications

Anticancer Activity : Certain quinazoline derivatives have demonstrated cytotoxic effects on tumor cell lines, suggesting their utility as potential anticancer agents. For instance, 3-(5-Nitro-2-thienyl)-9-chloro-5-morpholin-4-yl[1,2,4]triazolo[4,3-c] quinazoline showed significant cytotoxicity against the human tumor cell line HeLa, with potential interactions with DNA being investigated (Ovádeková et al., 2005).

AMPA Receptor Antagonists : Some quinazoline derivatives have been evaluated for their affinity at the AMPA receptor, indicating their potential as neuroprotective agents or in the treatment of neurological disorders (Catarzi et al., 2010).

Imaging of Alzheimer's Disease : Carbon-11-labeled CK1 inhibitors, synthesized from quinazoline derivatives, have been explored as PET radiotracers for imaging Alzheimer's disease, highlighting their application in diagnostic imaging (Gao et al., 2018).